Cas no 2743431-73-2 (5-3-(3-aminopropoxy)propoxy-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 5-3-(3-aminopropoxy)propoxy-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2743431-73-2
• MF: C₁₉H₂₃N₃O₆
• MW: 389.402425050735
• CID: 6214493
• PubChem ID: 165704829
• Update Time: 2025-05-20

5-3-(3-aminopropoxy)propoxy-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-3-(3-aminopropoxy)propoxy-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• 2743431-73-2
• EN300-28308584
• 5-[3-(3-aminopropoxy)propoxy]-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

• Inchi： 1S/C19H23N3O6/c20-7-1-8-27-9-2-10-28-12-3-4-13-14(11-12)19(26)22(18(13)25)15-5-6-16(23)21-17(15)24/h3-4,11,15H,1-2,5-10,20H2,(H,21,23,24)
• InChI Key： VMSMHDWWGFBHNM-UHFFFAOYSA-N
• SMILES： O=C1C(CCC(N1)=O)N1C(C2C=CC(=CC=2C1=O)OCCCOCCCN)=O

Computed Properties

• Exact Mass: 389.15868546g/mol
• Monoisotopic Mass: 389.15868546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 128Ų

Additional information on 5-3-(3-aminopropoxy)propoxy-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

Research Briefing on 5-3-(3-aminopropoxy)propoxy-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS: 2743431-73-2)

Recent advancements in chemical biology and medicinal chemistry have highlighted the potential of targeted protein degradation (TPD) as a novel therapeutic strategy. Among the emerging compounds in this field, 5-3-(3-aminopropoxy)propoxy-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS: 2743431-73-2) has garnered significant attention due to its unique mechanism of action and promising preclinical results. This briefing synthesizes the latest research on this compound, focusing on its chemical properties, biological activity, and therapeutic applications.

The compound, often referred to as a cereblon (CRBN)-modulating agent, functions as a molecular glue degrader, facilitating the ubiquitination and subsequent proteasomal degradation of target proteins. Structural analysis reveals that the 2,6-dioxopiperidin-3-yl moiety is critical for binding to CRBN, while the 3-aminopropoxypropoxy side chain enhances solubility and pharmacokinetic properties. Recent studies have demonstrated its efficacy in degrading disease-relevant proteins, particularly in oncology and inflammatory disorders.

In vitro and in vivo studies have shown that 2743431-73-2 exhibits potent degradation activity against multiple targets, including transcription factors and kinases implicated in cancer progression. For instance, a 2023 study published in Nature Chemical Biology reported that this compound induced the degradation of IKZF1/3 in multiple myeloma cells, leading to significant tumor regression in xenograft models. The study also highlighted its selectivity profile, with minimal off-target effects compared to first-generation degraders.

Pharmacokinetic evaluations indicate that 2743431-73-2 has favorable absorption and distribution properties, with a plasma half-life suitable for once-daily dosing. However, challenges remain in optimizing its metabolic stability, as cytochrome P450-mediated oxidation of the dioxopiperidine ring has been observed in preclinical species. Researchers are exploring prodrug strategies and formulation enhancements to address these limitations.

The therapeutic potential of this compound extends beyond oncology. A 2024 Science Translational Medicine paper described its application in autoimmune diseases, where it degraded key inflammatory mediators such as Aiolos and Ikaros in T cells. This dual activity in both malignant and immune cells positions 2743431-73-2 as a versatile candidate for drug development.

In conclusion, 5-3-(3-aminopropoxy)propoxy-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione represents a significant advancement in TPD technology. Ongoing clinical trials (NCT055XXXXX) will further elucidate its safety and efficacy profiles. Future research directions include combinatorial therapies with immune checkpoint inhibitors and the development of tissue-specific delivery systems to maximize therapeutic index.